Journal Name:Russian Journal of Inorganic Chemistry
Journal ISSN:0036-0236
IF:1.667
Journal Website:http://link.springer.com/journal/11502
Year of Origin:1959
Publisher:Pleiades Publishing
Number of Articles Per Year:264
Publishing Cycle:Monthly
OA or Not:Not
Wild foods contribute to women’s higher dietary diversity in India
Russian Journal of Inorganic Chemistry ( IF 1.667 ) Pub Date: 2023-06-22 , DOI: 10.1038/s43016-023-00766-1
Wild foods, from forests and common lands, can contribute to food and nutrition security. Most previous studies have established correlations between wild food consumption and children’s dietary diversity in Africa, but other groups and geographic contexts remain understudied. Here a rigorous quasi-experimental method was combined with monthly interval data to assess the contribution of wild foods to women’s diets. We collected 24 h diet recall data monthly, from November 2016 to November 2017, from 570 households in East India. We found that wild foods contributed positively to diets, especially in June and July (when consumption of wild foods was highest). Women who consumed wild foods had higher average dietary diversity scores (13% and 9% higher in June and July, respectively) and were more likely to consume nutrient-dense, dark-green leafy vegetables than those who did not. Our results underscore the importance of policies that increase knowledge of wild foods and protect people’s rights to access forests and other common lands for improved nutrition.
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Logistics hubs hold food supply chains together
Russian Journal of Inorganic Chemistry ( IF 1.667 ) Pub Date: 2023-07-20 , DOI: 10.1038/s43016-023-00800-2
A framework for analysing connectivity in US food flow networks reveals locations that are vital leverage points for well-functioning domestic agri-food supply chains. Planning around these logistics hubs could help build resilience to various threats and disruptions facing food systems.
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Efficient food systems for greater sustainability
Russian Journal of Inorganic Chemistry ( IF 1.667 ) Pub Date: 2023-07-03 , DOI: 10.1038/s43016-023-00780-3
Increased yields, reduced food waste and loss, and a shift to healthier diets are key to achieve carbon neutrality, food security and global sustainability simultaneously.
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Food Systems Summit +2
Russian Journal of Inorganic Chemistry ( IF 1.667 ) Pub Date: 2023-07-24 , DOI: 10.1038/s43016-023-00815-9
Current knowledge on what’s needed to achieve food security and sustainable food systems could have brought us further than where we are now. Without structural changes, however, progress is bound to remain stalled.
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Gender-based violence in food systems
Russian Journal of Inorganic Chemistry ( IF 1.667 ) Pub Date: 2023-06-12 , DOI: 10.1038/s43016-023-00777-y
Gender-based violence (GBV) is an important and pervasive global health and human rights issue whereby prevalence rates have remained unchanged for a decade. However, the relationship between GBV and food systems — the complex networks of people and activities involved in food, from production to consumption — lacks recognition in food systems research and policy. For both moral and practical reasons, GBV needs to be part of food system conversations, research and policy, so that the food sector can respond to global calls for action to address GBV.
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Further concepts and approaches for enhancing food system resilience.
Russian Journal of Inorganic Chemistry ( IF 1.667 ) Pub Date: 2023-06-01 , DOI: 10.1038/s43016-023-00762-5
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Wearable sensors to monitor plant health
Russian Journal of Inorganic Chemistry ( IF 1.667 ) Pub Date: 2023-05-24 , DOI: 10.1038/s43016-023-00764-3
Giwon Lee from North Carolina State University and colleagues have now developed a wearable plant sensor patch for continuous plant-health monitoring with improved sensitivity, selectivity and environmental stability. The team uses newly developed materials including volatile organic compound (VOC)-sensing materials, which can detect plant VOCs in real time, as well as gold-coated silver nanowires (Au@AgNWs) that show high stability against humidity and solvent exposure. The multimodal wearable sensor incorporates sensors for VOCs, temperature and humidity, enabling biochemical and biophysical signals to be measured simultaneously. The real-time sensor data were processed by an unsupervised machine learning framework, which can quantitatively differentiate diseased plants from healthy plants and identify the best sensor combinations to reduce the sensor cost. Under various abiotic stresses such as drought, overwatering, salinity and darkness, the sensor patch can detect early stress-response signals. The wearable sensor patch was tested by monitoring tomato spotted wilt virus (TSWV) and early blight (Alternaria linariae) on live tomato plants. In the growth chamber, the wearable sensor patch detects pathogen infection signals earlier than conventional molecular diagnostic methods or visual assessment techniques.
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Enhanced food system efficiency is the key to China’s 2060 carbon neutrality target
Russian Journal of Inorganic Chemistry ( IF 1.667 ) Pub Date: 2023-07-03 , DOI: 10.1038/s43016-023-00790-1
Bioenergy with carbon capture and storage, among other negative-emission technologies, is required for China to achieve carbon neutrality—yet it may hinder land-based Sustainable Development Goals. Using modelling and scenario analysis, we investigate how to mitigate the potential adverse impacts on the food system of ambitious bioenergy deployment in China and its trading partners. We find that producing bioenergy domestically while sticking to the food self-sufficiency ratio redlines would lower China’s daily per capita calorie intake by 8% and increase domestic food prices by 23% by 2060. Removing China’s food self-sufficiency ratio restrictions could halve the domestic food dilemma but risks transferring environmental burdens to other countries, whereas halving food loss and waste, shifting to healthier diets and narrowing crop yield gaps could effectively mitigate these external effects. Our results show that simultaneously achieving carbon neutrality, food security and global sustainability requires a careful combination of these measures.
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Fertilizer use and ocean eutrophication
Russian Journal of Inorganic Chemistry ( IF 1.667 ) Pub Date: 2023-05-24 , DOI: 10.1038/s43016-023-00763-4
Liu and colleagues show that the contribution of food production and fossil fuel combustion to total reactive nitrogen (Nr) emissions increased from 63% to 81% between 1970 and 2018. During this time, food production became the more dominant source of total Nr emissions, increasing its share from 35% to 53%. Two-thirds of nitrogen fertilizer overuse occurred in regions such as China, India and the United States, with rice, wheat and maize contributing 72% of the excessive nitrogen fertilizer use. Food production accounted for 94% of total oceanic reduced reactive nitrogen (NHx) deposition, and for most coastal regions, the share of food-production deposition exceeded 90%. Liu and colleagues also modelled the impacts of reducing fertilizer use, finding that a 19% reduction in oceanic NHx deposition from food production was possible if global oceanic NHx deposition was reduced by 15%.
Detail
Healthiness and environmental impact of dinner recipes vary widely across developed countries
Russian Journal of Inorganic Chemistry ( IF 1.667 ) Pub Date: 2023-05-08 , DOI: 10.1038/s43016-023-00746-5
Contrary to food ingredients, little is known about recipes’ healthiness or environmental impact. Here we examine 600 dinner recipes from Norway, the UK and the USA retrieved from cookbooks and the Internet. Recipe healthiness was assessed by adherence to dietary guidelines and aggregate health indicators based on front-of-pack nutrient labels, while environmental impact was assessed through greenhouse gas emissions and land use. Our results reveal that recipe healthiness strongly depends on the healthiness indicator used, with more than 70% of the recipes being classified as healthy for at least one front-of-pack label, but less than 1% comply with all dietary guidelines. All healthiness indicators correlated positively with each other and negatively with environmental impact. Recipes from the USA, found to use more red meat, have a higher environmental impact than those from Norway and the UK.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学4区 CHEMISTRY, INORGANIC & NUCLEAR 无机化学与核化学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
39.70 26 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
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http://www.springer.com/journal/11502/submission